Cas no 7147-53-7 (2,3-di(azepan-1-yl)quinoxaline)

• Product Name: 2,3-di(azepan-1-yl)quinoxaline
• CAS No: 7147-53-7
• MF: C₂₀H₂₈N₄
• MW: 324.463124275208
• CID: 1748568
• PubChem ID: 242175
• Update Time: 2025-04-21

2,3-di(azepan-1-yl)quinoxaline Chemical and Physical Properties

Names and Identifiers

• 2,3-di(azepan-1-yl)quinoxaline
• 2,3-bis(azepan-1-yl)quinoxaline
• 7147-53-7
• NSC50387
• DTXSID60287335
• NSC-50387
• NSC 50387

• Inchi： 1S/C20H28N4/c1-2-8-14-23(13-7-1)19-20(24-15-9-3-4-10-16-24)22-18-12-6-5-11-17(18)21-19/h5-6,11-12H,1-4,7-10,13-16H2
• InChI Key： LYRNZHDAYZUJTD-UHFFFAOYSA-N
• SMILES： N1(C2C(=NC3C=CC=CC=3N=2)N2CCCCCC2)CCCCCC1

Computed Properties

• Exact Mass: 324.23164
• Monoisotopic Mass: 324.231
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.118
• Boiling Point: 503.1°C at 760 mmHg
• Flash Point: 258.1°C
• Refractive Index: 1.599
• PSA: 32.26